Dihydrotestosterone Tridecanoate-d3
Description
Dihydrotestosterone Tridecanoate-d3 (DHT-TD3) is a deuterium-labeled synthetic androgen derived from dihydrotestosterone (DHT), a potent endogenous androgen. The compound features a tridecanoate ester group attached to the 17β-hydroxyl position of DHT, enhancing lipophilicity and prolonging its release kinetics. The deuterium substitution (-d3) replaces three hydrogen atoms with deuterium isotopes, typically at metabolically stable positions, to serve as an internal standard in mass spectrometry-based assays for tracking pharmacokinetics or quantifying endogenous DHT levels .
Properties
Molecular Formula |
C₃₂H₅₁D₃O₃ |
|---|---|
Molecular Weight |
489.79 |
Synonyms |
(5α,17β)-17-[(1-Oxotridecyl)oxy]-androstan-3-one-d3 |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Implications and Limitations
- Advantages of DHT-TD3: Isotopic labeling ensures accuracy in quantifying endogenous DHT levels . Long ester chain supports sustained-release studies .
- Limitations: Not suitable for therapeutic use due to lack of clinical safety data. Limited commercial availability compared to non-deuterated esters .
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
